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Compound of Interest

Compound Name: Rauvotetraphylline C

Cat. No.: B1162055

An In-depth Technical Guide to
Rauvotetraphylline C

This technical guide provides a comprehensive overview of the known physical and chemical
properties of Rauvotetraphylline C, an indole alkaloid isolated from the plant Rauvolfia
tetraphylla. The information is intended for researchers, scientists, and professionals in the field
of drug development and natural product chemistry.

Physicochemical Properties

Rauvotetraphylline C is a complex indole alkaloid.[1] Its fundamental properties have been
determined through various analytical techniques, which are summarized below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1162055?utm_src=pdf-interest
https://www.benchchem.com/product/b1162055?utm_src=pdf-body
https://www.benchchem.com/product/b1162055?utm_src=pdf-body
https://www.researchgate.net/publication/257806268_Rauvotetraphyllines_A-E_new_indole_alkaloids_from_Rauvolfia_tetraphylla
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C2sH34N207 [2][3]
Molecular Weight 510.58 g/mol [2]
CAS Number 1422506-51-1 [21[31[4]
Not specified in provided
Appearance
results
Soluble in DMSO, Chloroform,
. Dichloromethane, Ethyl
Solubility [2][4]

Acetate, Acetone.[4] May have

low water solubility.[2]

Storage Temperature

-20°C

[3](5]

SMILES

CC=C1/C2C[C@@H]3N(--
INVALID-LINK--
[C@@H]2C=CC(C)=0)
[C@@H]10[C@@H]10--
INVALID-LINK----INVALID-
LINK----INVALID-LINK--
[C@H]10

[3]

Experimental Protocols

While specific, detailed experimental protocols for the original isolation and characterization of

Rauvotetraphylline C are not fully elaborated in the provided search results, a general

methodology can be inferred based on standard practices in natural product chemistry. The

structure was established using spectroscopic methods.[4][6]

a) Isolation and Purification of Rauvotetraphylline C

Rauvotetraphylline C, along with its analogs (Rauvotetraphyllines A, B, D, and E), is isolated

from the aerial parts of Rauvolfia tetraphylla.[1][2][4][6] The process typically involves the

following steps:
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o Extraction: The dried and powdered aerial parts of the plant are subjected to solvent
extraction, often using ethanol.[1]

» Fractionation: The crude extract is then partitioned using solvents of varying polarity to
separate compounds based on their solubility.

o Chromatography: The resulting fractions are further purified using a combination of
chromatographic techniques. This may include column chromatography (e.g., silica gel,
Sephadex) followed by high-performance liquid chromatography (HPLC) to isolate the pure
compound.

Below is a generalized workflow for this process.
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Plant Material Processing
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Pure Rauvotetraphylline C
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Pure Rauvotetraphylline C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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